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Compound of Interest

Compound Name: NGD94-1

Cat. No.: B1678660

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing NGD94-1, a potent and
specific inhibitor of Glutaminase 1 (GLS1), in various cell culture experiments. The protocols
outlined below are designed to assist researchers in investigating the effects of NGD94-1 on
cancer cell metabolism, proliferation, and survival.

Introduction to NGD94-1

NGD94-1 is a small molecule inhibitor of GLS1, a key enzyme in glutamine metabolism.[1][2]
Many cancer cells exhibit a high degree of dependence on glutamine for energy production and
the synthesis of essential macromolecules.[3] GLS1 catalyzes the conversion of glutamine to
glutamate, the first and rate-limiting step in glutaminolysis.[3] By inhibiting GLS1, NGD94-1
disrupts cancer cell metabolism, leading to decreased proliferation, induction of oxidative
stress, and ultimately, cell death.[4]

Mechanism of Action

NGD94-1 functions by binding to and inhibiting the activity of GLS1. This blockage prevents the
conversion of glutamine to glutamate, leading to a depletion of downstream metabolites crucial
for the tricarboxylic acid (TCA) cycle and the synthesis of antioxidants like glutathione. The
disruption of these pathways results in energy stress, increased reactive oxygen species
(ROS), and cell cycle arrest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for NGD94-1 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678660#how-to-use-ngd94-1-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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